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Compound of Interest

Compound Name: Macedonic acid

Cat. No.: B15595025

An In-depth Technical Guide to Macedonic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Macedonic acid, a naturally occurring pentacyclic triterpenoid of the oleanane class, presents
a subject of interest for phytochemical and pharmacological research. This document provides
a comprehensive overview of the known physical and chemical properties of Macedonic acid.
While specific experimental protocols for its synthesis and detailed biological activities remain
areas for further investigation, this guide consolidates the available data on its characteristics
and the broader context of oleanane triterpenoids' biological significance.

Chemical and Physical Properties

Macedonic acid, systematically named 3,19-Dihydroxy-oleana-11,13(18)-dien-28-oic acid, is a
complex organic molecule with a rich stereochemistry. Its properties are summarized below.

Chemical Identification

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15595025?utm_src=pdf-interest
https://www.benchchem.com/product/b15595025?utm_src=pdf-body
https://www.benchchem.com/product/b15595025?utm_src=pdf-body
https://www.benchchem.com/product/b15595025?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

IUPAC Name 3,19-Dihydroxy-oleana-11,13(18)-dien-28-oic
acid

Synonyms Macedonic acid

CAS Number 26553-68-4, 39022-00-9[1]

Chemical Formula C30H4604

Molecular Weight 470.69 g/mol

InChl Key QWQDOXKORDLUFG-JKBYBQJKSA-N[1]

Physicochemical Data

A comprehensive experimental determination of all physical properties of Macedonic acid is
not readily available in the public literature. The data presented here are based on available
information and computational predictions.

Property Value Source
pKa 4777 Computational Prediction[1]
XLogP 6.125 Computational Prediction[1]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl Experimental
Acetate, DMSO, Acetone

Note: Specific quantitative solubility data (e.g., in mg/mL) is not currently available.

Spectral Data

Detailed experimental NMR and mass spectrometry data for Macedonic acid are not widely
published. Researchers are advised to perform their own spectral analysis upon isolation or
synthesis of the compound.

Experimental Protocols
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Isolation

Macedonic acid is an oleanane-type triterpenoid. While a specific protocol for the isolation of
Macedonic acid is not detailed in the available literature, the general methodology for isolating
oleanane triterpenoids from plant sources can be adapted. A general workflow is proposed

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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